Cas no 1565085-68-8 (6-chloro-5-fluoro-3-(propan-2-yl)-2,3,4,5-tetrahydropyrimidine-2,4-dione)

6-Chloro-5-fluoro-3-(propan-2-yl)-2,3,4,5-tetrahydropyrimidine-2,4-dione is a fluorinated pyrimidine derivative with potential applications in pharmaceutical and agrochemical research. Its unique structure, featuring both chloro and fluoro substituents, enhances reactivity and selectivity in synthetic pathways. The propan-2-yl group contributes to improved lipophilicity, which may influence bioavailability and metabolic stability. This compound serves as a versatile intermediate in the development of bioactive molecules, particularly in the synthesis of antiviral or herbicidal agents. Its well-defined chemical properties and stability under controlled conditions make it a reliable candidate for further derivatization and structure-activity relationship studies.
6-chloro-5-fluoro-3-(propan-2-yl)-2,3,4,5-tetrahydropyrimidine-2,4-dione structure
1565085-68-8 structure
Product Name:6-chloro-5-fluoro-3-(propan-2-yl)-2,3,4,5-tetrahydropyrimidine-2,4-dione
CAS No:1565085-68-8
MF:C7H8ClFN2O2
MW:206.602024078369
CID:4609930
Update Time:2025-10-30

6-chloro-5-fluoro-3-(propan-2-yl)-2,3,4,5-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 6-chloro-5-fluoro-3-isopropylpyrimidine-2,4(3H,5H)-dione
    • 6-Chloro-5-fluoro-3-(propan-2-yl)-2,3,4,5-tetrahydropyrimidine-2,4-dione
    • 6-chloro-5-fluoro-3-(propan-2-yl)-2,3,4,5-tetrahydropyrimidine-2,4-dione
    • Inchi: 1S/C7H8ClFN2O2/c1-3(2)11-6(12)4(9)5(8)10-7(11)13/h3H,1-2H3,(H,10,13)
    • InChI Key: XGROCIFCOAPOKB-UHFFFAOYSA-N
    • SMILES: C1(=O)NC(Cl)=C(F)C(=O)N1C(C)C

6-chloro-5-fluoro-3-(propan-2-yl)-2,3,4,5-tetrahydropyrimidine-2,4-dione Pricemore >>

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Additional information on 6-chloro-5-fluoro-3-(propan-2-yl)-2,3,4,5-tetrahydropyrimidine-2,4-dione

Compound CAS No. 1565085-68-8: 6-Chloro-5-fluoro-3-(propan-2-yl)-2,3,4,5-tetrahydropyrimidine-2,4-dione

The compound with CAS No. 1565085-68-8, known as 6-chloro-5-fluoro-3-(propan-2-yl)-2,3,4,5-tetrahydropyrimidine-2,4-dione, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of pyrimidine derivatives, which are well-known for their versatile properties and wide-ranging applications in pharmaceuticals, agrochemicals, and materials science.

The structure of 6-chloro-5-fluoro-3-(propan-2-yl)-2,3,4,5-tetrahydropyrimidine-2,4-dione is characterized by a pyrimidine ring system with substituents at positions 2 and 4. The presence of chlorine and fluorine atoms at positions 6 and 5 respectively introduces significant electronic effects into the molecule. Additionally, the propan-2-y group at position 3 contributes to the steric and electronic properties of the compound. These features make it a promising candidate for various chemical transformations and functionalization studies.

Recent studies have highlighted the potential of pyrimidine derivatives in drug discovery programs targeting various therapeutic areas such as oncology and infectious diseases. The tetrahydropyrimidine dione core of this compound is particularly interesting due to its ability to form hydrogen bonds and its potential to act as a scaffold for bioisosteric replacements. This makes it an attractive target for medicinal chemists aiming to develop novel drug candidates with improved pharmacokinetic profiles.

In terms of synthesis routes, 6-chloro-5-fluoro-substituted pyrimidines can be prepared via various methods including the Biginelli reaction or through microwave-assisted synthesis techniques. These methods allow for efficient preparation of the compound under mild conditions while maintaining high yields and purity levels. The incorporation of fluorine and chlorine atoms into the molecule can be achieved through substitution reactions or directed metallation strategies.

From an analytical standpoint,the physical properties of this compound such as its melting point (MP), boiling point (BP), density, and solubility are critical parameters that influence its behavior in different chemical environments. Recent advancements in computational chemistry have enabled researchers to predict these properties with high accuracy using quantum mechanical calculations. This has significantly accelerated the development process by reducing the need for extensive experimental work.

The application of machine learning algorithms in predicting the biological activity of compounds like 6-chloro-5-fluoro-substituted tetrahydropyrimidinediones has opened new avenues for virtual screening campaigns. By leveraging large datasets from public repositories such as PubChem or ChEMBL,researchers can identify potential bioactive molecules without conducting time-consuming laboratory experiments.

In conclusion,the compound CAS No. 1565085–68–8 represents a valuable addition to the library of pyrimidine derivatives with promising prospects in multiple research domains. Its unique structural features combined with cutting-edge synthetic methodologies position it as a key player in advancing modern chemical research.

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